Cas no 95753-56-3 (Fmoc-Phe(4-NH2)-OH)

Fmoc-Phe(4-NH2)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the α-amino moiety and a free carboxyl group, enabling sequential peptide chain elongation. The para-amino substituent on the phenyl ring introduces a reactive site for further functionalization, making it valuable for constructing modified peptides or bioconjugates. Its orthogonally protected side chain allows selective deprotection under mild conditions, facilitating downstream modifications. The product is characterized by high purity and stability, ensuring reliable performance in peptide synthesis. Its compatibility with standard SPPS protocols makes it a versatile building block for research in medicinal chemistry and biomaterials.

Fmoc-Phe(4-NH2)-OH structure

Product Name:Fmoc-Phe(4-NH2)-OH

CAS No:95753-56-3

MF:C₂₄H₂₂N₂O₄

MW:402.442486286163

MDL:MFCD00237664

CID:61806

Update Time:2025-05-26

Fmoc-Phe(4-NH2)-OH Chemical and Physical Properties

Names and Identifiers

- Fmoc-4-Amino-L-phenylalanine
- (S)-N-(9-Fluorenylmethyloxycarbonyl)-4-aminophenylalanine
- Fmoc-4-Amino-Phe-OH
- (2S)-3-(4-aminophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- FMOC-4-ao-L-phenylalanine
- Fmoc-p-amino-Phe-OH
- Fmoc-Phe(4-NH2)-OH
- FMOC-PHE(P-NH2)-OH
- 4-Amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanine (ACI)
- L
- (S)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-3-(4-aminophenyl)propanoic acid
- 4-Amino-N-Fmoc-L-phenylalanine
- MDL： MFCD00237664
- Inchi： 1S/C24H22N2O4/c25-16-11-9-15(10-12-16)13-22(23(27)28)26-24(29)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14,25H2,(H,26,29)(H,27,28)/t22-/m0/s1
- InChI Key： VALNSJHHRPSUDO-QFIPXVFZSA-N
- SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1C=CC(N)=CC=1

Computed Properties

Exact Mass: 402.15800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 8

Experimental Properties

Boiling Point: 671.5℃ at 760 mmHg
PSA: 101.65000
LogP: 4.77530

Fmoc-Phe(4-NH2)-OH Security Information

HazardClass：IRRITANT

Fmoc-Phe(4-NH2)-OH Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-Phe(4-NH2)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM220561-10g	Fmoc-4-Amino-L-phenylalanine	95753-56-3	95%	10g	$122	2021-06-09
Chemenu	CM220561-25g	Fmoc-4-Amino-L-phenylalanine	95753-56-3	95%	25g	$210	2021-06-09
Chemenu	CM220561-100g	Fmoc-4-Amino-L-phenylalanine	95753-56-3	95%	100g	$608	2021-06-09
Fluorochem	M03163-5g	Fmoc-4-Amino-phenylalanine	95753-56-3	>99%	5g	￡86.00	2022-02-28
Fluorochem	M03163-25g	Fmoc-4-Amino-phenylalanine	95753-56-3	>99%	25g	￡302.00	2022-02-28
Apollo Scientific	OR14620-5g	4-Amino-L-phenylalanine, N-FMOC protected	95753-56-3	95%	5g	£63.00	2025-02-19
Apollo Scientific	OR14620-25g	4-Amino-L-phenylalanine, N-FMOC protected	95753-56-3	95%	25g	£150.00	2025-02-19
ChemScence	CS-W011698-5g	Fmoc-Phe(4-NH2)-OH	95753-56-3	98.98%	5g	$57.0	2022-04-26
ChemScence	CS-W011698-10g	Fmoc-Phe(4-NH2)-OH	95753-56-3	98.98%	10g	$92.0	2022-04-26
ChemScence	CS-W011698-25g	Fmoc-Phe(4-NH2)-OH	95753-56-3	98.98%	25g	$180.0	2022-04-26

Fmoc-Phe(4-NH2)-OH Production Method

Production Method 1

95753-55-2

95753-56-3

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc Solvents: Ethanol ; 5 h, 60 °C

Reference

: Chemistry for DOTA peptide labeling at phenylalanine residues: on the road to preparing peptide ligand tagged libraries

De Leon-Rodriguez, Luis M.; Kovacs, Zoltan; Sherry, Alan D., Letters in Organic Chemistry, 2005, 2(2), 160-164

Production Method 2

95753-55-2

95753-56-3

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; heated; 4 h, 35 psi

Reference

: Pyridones as Src family SH2 domain inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

220848-55-5

95753-56-3

Reaction Conditions

1.1 Reagents: N-Methyl-2-pyrrolidone , BOP reagent ; rt
1.2 Reagents: Acetic acid , Tributylstannane Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dichloromethane ; rt

Reference

: Focused library approach for identification of new N-acylphenylalanines as VCAM/VLA-4 antagonists

Chen, Li; Trilles, Richard; Miklowski, Dorota; Huang, Tai-Nan; Fry, David; et al, Bioorganic & Medicinal Chemistry Letters, 2002, 12(12), 1679-1682

Production Method 4

95753-56-3

Reaction Conditions

Reference

: Two novel amino acid derivatives containing side-chain thioamides for the synthesis of photoactivatable peptides

Singh, Preeti; Hurrell, Craig R.; Findlay, John B. C.; Fishwick, Colin W. G., Bioorganic & Medicinal Chemistry Letters, 1997, 7(6), 715-718

Production Method 5

95753-55-2

95753-56-3

Reaction Conditions

1.1 Reagents: Zinc , Hydrochloric acid Solvents: Isopropanol , Water ; heated

Reference

: Synthesis of new tetrazolyl derivatives of L- and D-phenylalanine

Tolstyakov, V. V.; Tolstobrova, E. S.; Zarubina, O. S.; Popova, E. A.; Protas, A. V.; et al, Russian Journal of Organic Chemistry, 2016, 52(11), 1681-1685

Production Method 6

95753-55-2

95753-56-3

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc Solvents: Ethanol ; 24 h, 60 °C

Reference

: From head to tail: microwave-assisted synthesis of para hydrazine nicotinamide phenylalanine8-oxytocin derivatives

Miranda-Olvera, Alma D.; Espejel, Ignacio A. Rivero; De Leon Rodriguez, Luis M., Letters in Organic Chemistry, 2007, 4(4), 261-264

Production Method 7

174132-31-1

95753-56-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 50 min, rt

Reference

: Aromaticity and amyloid formation: Effect of π-electron distribution and aryl substituent geometry on the self-assembly of peptides derived from hIAPP22-29

Profit, Adam A.; Vedad, Jayson; Saleh, Mohamad; Desamero, Ruel Z. B., Archives of Biochemistry and Biophysics, 2015, 567, 46-58

Production Method 8

95753-56-3

Reaction Conditions

Reference

: α,α-difluorophosphonomethyl azobenzene derivatives as photo-regulated phosphoamino acid analogs. 1. Design and synthesis

Park, Seung Bum; Standaert, Robert F., Tetrahedron Letters, 1999, 40(36), 6557-6560

Production Method 9

95753-56-3

Reaction Conditions

Reference

: Site-specific incorporation of photoisomerizable azobenzene groups into ribonuclease S

Liu, David; Karanicolas, John; Yu, Catherine; Zhang, Zhihua; Woolley, G. Andrew, Bioorganic & Medicinal Chemistry Letters, 1997, 7(20), 2677-2680

Production Method 10

95753-56-3

Reaction Conditions

Reference

: Chiral analysis of the reaction stages in the Edman method for sequencing peptides

Davies, John S.; Mohammed, A. Karim A., Journal of the Chemical Society, 1984, (10), 1723-7

Fmoc-Phe(4-NH2)-OH Raw materials

Fmoc-Phe(4-NH2)-OH Preparation Products

Fmoc-Phe(4-NH2)-OH (95753-56-3)

Fmoc-Phe(4-NH2)-OH Related Literature

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Cas no 95753-56-3 (Fmoc-Phe(4-NH2)-OH)

Fmoc-Phe(4-NH2)-OH Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fmoc-Phe(4-NH2)-OH Security Information

Fmoc-Phe(4-NH2)-OH Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Fmoc-Phe(4-NH2)-OH Pricemore >>

Fmoc-Phe(4-NH2)-OH Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Fmoc-Phe(4-NH2)-OH Raw materials

Fmoc-Phe(4-NH2)-OH Preparation Products

Fmoc-Phe(4-NH2)-OH Related Literature

Related Categories

95753-56-3 (Fmoc-Phe(4-NH2)-OH) Related Products